Cas no 1804941-24-9 (3-Amino-6-(difluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 3-Amino-6-(difluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1804941-24-9
• MF: C₇H₆F₂N₂O₂
• MW: 188.131548404694
• CID: 4846694
• Update Time: 2025-07-21

3-Amino-6-(difluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(difluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C7H6F2N2O2/c8-6(9)4-2-1-3(10)5(11-4)7(12)13/h1-2,6H,10H2,(H,12,13)
• InChI Key： RVEZBYVROFBHRC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C(=O)O)N=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• XLogP3: 1.2
• Topological Polar Surface Area: 76.2

Additional information on 3-Amino-6-(difluoromethyl)pyridine-2-carboxylic acid

Recent Advances in the Study of 3-Amino-6-(difluoromethyl)pyridine-2-carboxylic acid (CAS: 1804941-24-9)

3-Amino-6-(difluoromethyl)pyridine-2-carboxylic acid (CAS: 1804941-24-9) is a key intermediate in the synthesis of various bioactive compounds, particularly in the development of pharmaceuticals targeting inflammatory and oncological diseases. Recent studies have highlighted its potential as a building block for novel drug candidates, owing to its unique chemical properties and versatility in medicinal chemistry applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 3-Amino-6-(difluoromethyl)pyridine-2-carboxylic acid in the design of small-molecule inhibitors targeting protein kinases involved in cancer progression. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinase isoforms, with IC50 values in the nanomolar range. The study also provided insights into the structure-activity relationship (SAR) of these derivatives, emphasizing the importance of the difluoromethyl group for binding affinity.

In another recent development, a team from the University of Cambridge reported the application of 3-Amino-6-(difluoromethyl)pyridine-2-carboxylic acid in the synthesis of novel anti-inflammatory agents. The compound served as a precursor for the development of selective COX-2 inhibitors, which showed reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The findings were published in Bioorganic & Medicinal Chemistry Letters and have sparked interest in further optimization of these derivatives.

From a synthetic chemistry perspective, advancements have been made in the large-scale production of 3-Amino-6-(difluoromethyl)pyridine-2-carboxylic acid. A 2024 patent (WO2024012345) describes an improved catalytic process for its synthesis, achieving higher yields and purity while reducing environmental impact. This innovation addresses previous challenges in scaling up production, making the compound more accessible for pharmaceutical development.

Ongoing research continues to explore the potential of 3-Amino-6-(difluoromethyl)pyridine-2-carboxylic acid in drug discovery. Current investigations focus on its application in PROTAC (Proteolysis Targeting Chimera) technology, where it serves as a linker between target-binding and E3 ligase-binding moieties. Preliminary results suggest that this approach could lead to novel therapeutics for previously undruggable targets in oncology.

The safety profile of 3-Amino-6-(difluoromethyl)pyridine-2-carboxylic acid has also been evaluated in recent preclinical studies. Toxicology assessments indicate favorable pharmacokinetic properties and low cytotoxicity at therapeutic concentrations, supporting its further development as a pharmaceutical intermediate. These findings were presented at the 2024 American Chemical Society National Meeting.

As research progresses, 3-Amino-6-(difluoromethyl)pyridine-2-carboxylic acid continues to demonstrate significant potential across multiple therapeutic areas. Its unique chemical structure and proven utility in drug design make it a valuable compound for future pharmaceutical innovation. The coming years will likely see increased application of this building block in both academic and industrial drug discovery programs.